Cas no 1404110-02-6 (Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate)

• Product Name: Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate
• CAS No: 1404110-02-6
• MF: C₁₁H₈BrFO₃
• MW: 287.081826210022
• CID: 5160122
• Update Time: 2026-03-04

Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-fluoro-benzofuran-2-carboxylic acid ethyl ester
• 2-Benzofurancarboxylic acid, 5-bromo-7-fluoro-, ethyl ester
• Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate

• Inchi： 1S/C11H8BrFO3/c1-2-15-11(14)9-4-6-3-7(12)5-8(13)10(6)16-9/h3-5H,2H2,1H3
• InChI Key： ICIVCGROOXFLBI-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=C(Br)C=C2C=C1C(OCC)=O

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 328.0±37.0 °C at 760 mmHg
• Flash Point: 152.2±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate

Introduction to Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate (CAS No. 1404110-02-6)

Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate (CAS No. 1404110-02-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate.

The molecular formula of Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate is C₁₂H₉BrFO₃, and its molecular weight is approximately 293.09 g/mol. The compound consists of a benzofuran core with a bromine atom at the 5-position and a fluorine atom at the 7-position, along with an ethyl ester group at the 2-carboxylic acid position. These functional groups contribute to the compound's unique chemical and biological properties.

The synthesis of Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 5-bromo-7-fluoro-benzofuran-2-carboxylic acid with ethanol in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). This esterification reaction yields the desired product with high purity and yield. Another approach involves the direct bromination and fluorination of benzofuran precursors followed by esterification.

The physical properties of Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate are also noteworthy. It is typically a white crystalline solid with a melting point ranging from 85 to 88°C. The compound is moderately soluble in organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and biological assays.

In terms of its biological activity, Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate has been studied for its potential as a lead compound in drug discovery. Recent research has shown that compounds with similar structures exhibit promising anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of benzofurans with bromine and fluorine substituents demonstrated significant inhibition of tumor growth in vitro and in vivo models.

The presence of bromine and fluorine atoms in the structure of Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate plays a crucial role in modulating its biological activity. Bromine atoms can enhance lipophilicity, which can improve cell membrane permeability and target binding affinity. Fluorine atoms, on the other hand, can influence electronic properties and metabolic stability, making them valuable for optimizing drug candidates.

Beyond its potential as a therapeutic agent, Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate has also found applications in materials science and chemical synthesis. Its unique electronic properties make it an attractive building block for the development of functional materials such as polymers and coatings. Additionally, the compound can serve as an intermediate in the synthesis of more complex molecules with diverse applications.

In conclusion, Ethyl 5-bromo-7-fluoro-benzofuran-2-carboxylate (CAS No. 1404110-02-6) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and biological activity make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of medicinal chemistry and pharmaceutical science.